Cas no 819862-74-3 (1-Propanesulfonic acid, 3-[(1,1-dimethylpropyl)amino]-)

1-Propanesulfonic acid, 3-[(1,1-dimethylpropyl)amino]- structure
819862-74-3 structure
Product name:1-Propanesulfonic acid, 3-[(1,1-dimethylpropyl)amino]-
CAS No:819862-74-3
MF:C8H19NO3S
MW:209.30636
CID:702179
PubChem ID:11447140

1-Propanesulfonic acid, 3-[(1,1-dimethylpropyl)amino]- Chemical and Physical Properties

Names and Identifiers

    • 1-Propanesulfonic acid, 3-[(1,1-dimethylpropyl)amino]-
    • 3-(2-methylbutan-2-ylamino)propane-1-sulfonic acid
    • 819862-74-3
    • DTXSID60466143
    • SZRKEGMPNCFZAP-UHFFFAOYSA-N
    • 3-(tert-amyl)amino-1-propanesulfonic acid
    • SCHEMBL918261
    • Inchi: InChI=1S/C8H19NO3S/c1-4-8(2,3)9-6-5-7-13(10,11)12/h9H,4-7H2,1-3H3,(H,10,11,12)
    • InChI Key: SZRKEGMPNCFZAP-UHFFFAOYSA-N
    • SMILES: CCC(C)(C)NCCCS(=O)(=O)O

Computed Properties

  • Exact Mass: 209.10856464g/mol
  • Monoisotopic Mass: 209.10856464g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 6
  • Complexity: 228
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.7
  • Topological Polar Surface Area: 74.8Ų

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